Cas no 1289384-82-2 (tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate)

• Product Name: tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate
• CAS No: 1289384-82-2
• MF: C₁₅H₂₅N₃O₂S
• MW: 311.442902326584
• CID: 2090926
• PubChem ID: 60137399
• Update Time: 2025-05-24

tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate
• tert-butyl N-[1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-yl]carbamate
• AKOS015940722
• DB-310558
• 1289384-82-2
• tert-Butyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate
• [1-(1-Thiazol-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester

• MDL： MFCD18837515
• Inchi： 1S/C15H25N3O2S/c1-11(13-16-7-10-21-13)18-8-5-12(6-9-18)17-14(19)20-15(2,3)4/h7,10-12H,5-6,8-9H2,1-4H3,(H,17,19)
• InChI Key： PNSFMJVXACABTQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.16674822Da
• Monoisotopic Mass: 311.16674822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.7Ų

Additional information on tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate

tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate: A Comprehensive Overview

tert-Butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate, also known by its CAS number 1289384-82-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a piperidine ring, which is further substituted with a thiazole moiety. This unique combination of functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of tert-butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and condensations. The presence of the thiazole ring introduces aromaticity and potential for hydrogen bonding, which are critical for its biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them valuable leads for drug discovery.

In terms of pharmacological properties, tert-butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate has shown promising results in preclinical models. Its ability to inhibit specific enzymes, such as kinases and proteases, suggests its potential as an anti-inflammatory or antiviral agent. Additionally, the piperidine ring contributes to the molecule's lipophilicity, enhancing its bioavailability and tissue penetration. These attributes make it a strong candidate for further investigation in therapeutic areas such as oncology and infectious diseases.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the thiazole moiety plays a pivotal role in stabilizing interactions with target proteins. Furthermore, quantum chemical calculations have provided insights into the electronic properties of the molecule, which are essential for predicting its reactivity and selectivity in different chemical environments.

From an industrial perspective, the scalability of synthesizing tert-butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate is a critical consideration for its commercialization. Green chemistry principles are increasingly being adopted to optimize reaction conditions, reduce waste generation, and enhance sustainability. Innovations in catalytic processes and solvent systems are expected to further improve the efficiency of its production.

In conclusion, tert-butyl (1-(1-(thiazol-2-yl)ethyl)piperidin-4-yli carbamate, CAS 1289384822 stands at the forefront of chemical innovation with its diverse functional groups and promising biological profiles. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements in the years to come.